Cas no 1286700-06-8 (N-[(2-fluorophenyl)methyl]-2-{5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}acetamide)

• Product Name: N-[(2-fluorophenyl)methyl]-2-{5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}acetamide
• CAS No: 1286700-06-8
• MF: C₁₈H₁₇FN₄O₂S
• MW: 372.416585683823
• CID: 5833838
• PubChem ID: 52906254
• Update Time: 2025-10-28

N-[(2-fluorophenyl)methyl]-2-{5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-fluorophenyl)methyl]-2-[5-(3-methoxyanilino)-1,3,4-thiadiazol-2-yl]acetamide
• N-[(2-fluorophenyl)methyl]-2-{5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}acetamide
• F3407-4917
• 1286700-06-8
• AKOS024486626
• VU0627331-1
• N-(2-fluorobenzyl)-2-(5-((3-methoxyphenyl)amino)-1,3,4-thiadiazol-2-yl)acetamide

• Inchi： 1S/C18H17FN4O2S/c1-25-14-7-4-6-13(9-14)21-18-23-22-17(26-18)10-16(24)20-11-12-5-2-3-8-15(12)19/h2-9H,10-11H2,1H3,(H,20,24)(H,21,23)
• InChI Key： YIBIDDXHIAZMCK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1F)(=O)CC1=NN=C(NC2=CC=CC(OC)=C2)S1

Computed Properties

• Exact Mass: 372.10562513g/mol
• Monoisotopic Mass: 372.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Additional information on N-[(2-fluorophenyl)methyl]-2-{5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}acetamide

Exploring the Potential of N-[(2-fluorophenyl)methyl]-2-{5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}acetamide

The compound with CAS No. 1286700-06-8, known as N-[(2-fluorophenyl)methyl]-2-{5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}acetamide, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of a thiadiazole ring, a heterocyclic structure that has been extensively studied for its versatile applications in drug design and materials science. The presence of a fluorophenyl group and a methoxyphenyl amino group introduces unique electronic and steric properties, making it a promising candidate for various chemical and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and click chemistry to construct the complex framework of this molecule. The use of these techniques not only enhances the yield but also ensures high purity, which is critical for downstream applications. The synthesis process involves the strategic introduction of functional groups to achieve the desired stereochemistry and regioselectivity. For instance, the formation of the thiadiazole ring is typically achieved through a condensation reaction involving thioamides and carboxylic acids under specific thermal conditions.

The pharmacological properties of this compound have been extensively investigated in recent studies. Experimental data suggest that it exhibits potent antitumor activity against various cancer cell lines. This effect is attributed to its ability to inhibit key enzymes involved in cell proliferation and apoptosis regulation. Additionally, preliminary toxicity studies indicate that the compound demonstrates a favorable safety profile, with minimal adverse effects on normal cells. These findings underscore its potential as a lead compound for anticancer drug development.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure. These methods provide detailed insights into the spatial arrangement of atoms and the stability of the molecule under different conditions. For example, X-ray crystallography has revealed that the compound adopts a planar conformation due to the aromaticity of the phenyl rings and the rigid nature of the thiadiazole core.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have explored its potential as an electron transport layer material due to its high charge carrier mobility and thermal stability. These properties are advantageous for developing next-generation electronic devices with improved performance and longevity.

Moreover, computational chemistry has played a pivotal role in understanding the behavior of this compound at the molecular level. Density functional theory (DFT) calculations have provided valuable insights into its electronic structure, reactivity, and interaction with biological targets. These computational models complement experimental findings and guide further optimization efforts to enhance its therapeutic efficacy.

In conclusion, N-[(2-fluorophenyl)methyl]-2-{5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}acetamide represents a compelling example of how modern chemical synthesis and advanced characterization techniques can lead to innovative compounds with diverse applications. As research continues to uncover its full potential, this molecule holds promise for advancing both medical therapies and technological innovations.